Cas no 2171263-20-8 (3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}propanoic acid)

• Product Name: 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}propanoic acid
• CAS No: 2171263-20-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6419683
• PubChem ID: 165807062
• Update Time: 2025-08-04

3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}propanoic acid
• EN300-1543746
• 2171263-20-8
• 3-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]azetidin-3-yl}propanoic acid

• Inchi： 1S/C26H30N2O5/c1-2-7-23(25(31)28-14-17(15-28)12-13-24(29)30)27-26(32)33-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22-23H,2,7,12-16H2,1H3,(H,27,32)(H,29,30)/t23-/m0/s1
• InChI Key： HRNSVNQABBIGLD-QHCPKHFHSA-N
• SMILES： O=C([C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CCC(=O)O)C1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}propanoic acid

3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}propanoic acid: A Comprehensive Overview

The compound with CAS No. 2171263-20-8, known as 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}propanoic acid, is a complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pentanoyl chain, and an azetidine ring. The presence of these functional groups makes it a valuable substrate for various chemical reactions and applications.

The Fmoc group is a well-known protecting group in peptide synthesis, widely used for its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to an amino group, which is further connected to a pentanoyl chain. This arrangement suggests that the compound could be utilized in the synthesis of peptides or other bioactive molecules. Recent studies have highlighted the importance of such protecting groups in improving the efficiency of peptide synthesis, particularly in solid-phase synthesis methods.

The azetidine ring is a four-membered cyclic amine, which adds rigidity and unique electronic properties to the molecule. Azetidines are known for their ability to form stable structures and are often used in drug design due to their potential to interact with biological targets. The substitution pattern on the azetidine ring in this compound further enhances its versatility, making it a promising candidate for drug development.

Recent research has focused on the application of such compounds in medicinal chemistry, particularly in the development of inhibitors for various enzymes and receptors. For instance, studies have shown that molecules with similar structural features can act as inhibitors of proteases or kinases, which are key targets in the treatment of diseases such as cancer and inflammatory disorders. The propanoic acid moiety at the terminus of this compound may play a role in modulating its pharmacokinetic properties, such as absorption and distribution.

The synthesis of this compound involves a series of carefully designed reactions, including coupling reactions, protection/deprotection steps, and cyclization processes. The use of Fmoc chemistry ensures that the amino group remains protected during intermediate steps, allowing for precise control over the reaction sequence. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of this compound.

In terms of applications, this compound could serve as a building block for more complex molecules or as an intermediate in drug discovery programs. Its unique combination of functional groups makes it suitable for exploring various biological activities, including enzyme inhibition, receptor binding, and cellular uptake studies. Furthermore, the use of chiral centers in its structure (as indicated by the (2S) configuration) highlights its potential for enantioselective interactions with biological targets.

Recent advancements in computational chemistry have also enabled researchers to predict the behavior of such compounds in silico. Molecular docking studies have provided insights into how this molecule might interact with target proteins at the atomic level. These computational tools are invaluable for guiding experimental efforts and optimizing lead compounds for therapeutic applications.

In conclusion, 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}propanoic acid represents a sophisticated molecule with diverse applications in organic synthesis and drug discovery. Its unique structure, incorporating functional groups such as Fmoc, azetidine, and propanoic acid moieties, positions it as a valuable tool for researchers in academia and industry alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the field of medicinal chemistry.